Cas no 1806841-79-1 (2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine)
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H4BrCl2F2N/c8-5-4(7(11)12)1-3(2-9)6(10)13-5/h1,7H,2H2
- InChI Key: BBQCBCIJMWULCD-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)F)=CC(CCl)=C(N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062791-250mg |
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine |
1806841-79-1 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029062791-500mg |
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine |
1806841-79-1 | 97% | 500mg |
$1,727.80 | 2022-03-31 | |
| Alichem | A029062791-1g |
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine |
1806841-79-1 | 97% | 1g |
$2,890.60 | 2022-03-31 |
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine
Introduction to 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806841-79-1)
2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine, with the chemical identifier CAS No. 1806841-79-1, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The presence of multiple halogen substituents—bromine, chlorine, and fluorine—along with a chloromethyl group, makes this molecule a valuable scaffold for further functionalization and derivatization, enabling the development of novel bioactive molecules.
The structural features of 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine contribute to its reactivity and potential applications. The bromo and chloro substituents at the 2- and 6-positions enhance its utility as a cross-coupling partner in Suzuki, Buchwald-Hartwig, and other transition-metal-catalyzed reactions. Meanwhile, the chloromethyl group at the 5-position provides a reactive site for nucleophilic addition reactions, facilitating the introduction of diverse pharmacophores. The difluoromethyl group at the 3-position is particularly noteworthy, as it is known to modulate metabolic stability and binding affinity in drug candidates.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have emerged as pivotal components in this endeavor due to their ability to interact with biological targets such as enzymes and receptors. Specifically, 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine has been explored in the context of kinase inhibition, where its structural motifs allow for precise tuning of binding interactions. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play critical roles in cancer signaling pathways.
One notable application of this compound is in the synthesis of kinase inhibitors with improved selectivity and potency. The halogenated pyridine core serves as a scaffold that can be modified through iterative chemical transformations to optimize pharmacokinetic properties. Researchers have leveraged 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine to develop novel analogs that exhibit enhanced binding affinity for specific kinase domains while minimizing off-target effects. This approach aligns with the growing emphasis on structure-based drug design, where computational modeling is integrated with experimental validation to accelerate the discovery process.
The incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance their pharmacological profiles. The electron-withdrawing nature of difluoromethylation not only improves metabolic stability but also influences the electronic properties of the molecule, thereby modulating its interactions with biological targets. In the case of 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine, the difluoromethyl group contributes to an optimized balance between lipophilicity and polar surface area (PSA), which are critical parameters in drug design.
Moreover, the chloromethyl functionality at the 5-position offers a unique opportunity for further derivatization through alkylation or condensation reactions. This reactivity has been exploited in generating sulfonamide-based inhibitors or other heterocyclic scaffolds that exhibit promising biological activity. For example, recent studies have shown that derivatives of 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine can be transformed into potent inhibitors of protease enzymes involved in viral replication or inflammation.
The synthesis of 2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions at specific positions using appropriate electrophilic or nucleophilic reagents, followed by functional group interconversions such as chlorination or methylation. The use of palladium-catalyzed cross-coupling reactions allows for precise manipulation of the halogenated pyridine core, enabling access to a diverse library of derivatives.
In conclusion,2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806841-79-1) represents a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features—bromine, chlorine, fluorine substituents, and a chloromethyl group—make it an ideal candidate for further derivatization through cross-coupling and nucleophilic addition reactions. As research continues to uncover new biological targets and mechanisms, compounds like this will remain instrumental in shaping the next generation of pharmaceutical innovations.
1806841-79-1 (2-Bromo-6-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)